2-Oxo-5-pyridin-4-yl-1,3-oxazolidine-5-carboxylic acid

• IUPAC Name: 2-oxo-5-pyridin-4-yl-1,3-oxazolidine-5-carboxylic acid
• InChI: InChI=1S/C9H8N2O4/c12-7(13)9(5-11-8(14)15-9)6-1-3-10-4-2-6/h1-4H,5H2,(H,11,14)(H,12,13)
• InChI Key: MIKWQYLIPSUTHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1)(C2=CC=NC=C2)C(=O)O
• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol

Description

The compound “2-Oxo-5-pyridin-4-yl-1,3-oxazolidine-5-carboxylic acid” is a complex organic molecule that contains several functional groups, including a pyridine ring, an oxazolidine ring, and a carboxylic acid group. These functional groups suggest that the compound may have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the pyridine and oxazolidine rings suggests a cyclic structure, while the carboxylic acid group is likely to be a terminal functional group. The exact structure would need to be confirmed by techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of its functional groups. The pyridine ring, for example, is aromatic and can participate in electrophilic substitution reactions. The oxazolidine ring, on the other hand, might be involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic and polar. The exact properties would need to be determined experimentally.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.